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Compound of Interest

1-Bromo-3-(bromomethyl)-2-
Compound Name:
chlorobenzene

cat. No.: B1289238

Essential Safety and Handling Guide for 1-
Bromo-3-(bromomethyl)-2-chlorobenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and
disposal of 1-Bromo-3-(bromomethyl)-2-chlorobenzene (CAS No. 66192-24-3). Adherence
to these procedures is essential for ensuring laboratory safety and minimizing risk.

Hazard Identification and Classification

1-Bromo-3-(bromomethyl)-2-chlorobenzene is classified as a hazardous substance.[1] To
the best of current knowledge, the toxicological properties of this material have not been
thoroughly investigated, demanding a high degree of caution during handling.[1]

GHS Classification:
» Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage)[1]
e Serious Eye Damage/Eye Irritation: Category 1 (Causes serious eye damage)[1]

Signal Word: Danger|[1]
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Hazard Statements:
e H314: Causes severe skin burns and eye damage.[1]
o H318: Causes serious eye damage.[1]

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling 1-
Bromo-3-(bromomethyl)-2-chlorobenzene.
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Protection Type

Specific Requirements

Rationale

Eye and Face Protection

Chemical splash goggles
meeting ANSI Z87.1 standard.
A face shield should be worn
over goggles when there is a
risk of splashing.[2][3]

Protects against splashes and
vapors that can cause serious

eye damage.[1]

Hand Protection

Heavy-duty, chemically
resistant gloves (e.g., nitrile,
neoprene, or Viton).[2][4]
Disposable nitrile gloves may
be suitable for incidental
contact but should be changed
immediately upon

contamination.[2]

Prevents skin contact, which

can cause severe burns.[1]

Body Protection

A flame-resistant lab coat,
buttoned, with long sleeves.[5]
[6] Long pants and closed-toe,
closed-heel shoes are
mandatory.[5][6] For larger
quantities or increased splash
potential, a chemical-resistant

apron or suit is recommended.

[7]

Protects skin from exposure to

the chemical.[1]

Respiratory Protection

All handling of this chemical
must be conducted in a
certified chemical fume hood to
avoid inhalation of vapors.[8]
[9] If engineering controls are
not sufficient, a NIOSH/MSHA
or European Standard EN 149
approved respirator may be

required.[1]

Prevents respiratory tract

irritation.[5]

Operational Plan: Step-by-Step Handling Protocol
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. Engineering Controls and Preparation:

Fume Hood: All work with 1-Bromo-3-(bromomethyl)-2-chlorobenzene must be performed
in a properly functioning chemical fume hood with the sash at the lowest possible height.[5]

[8]

Safety Equipment: Ensure that a safety shower and an eyewash station are readily
accessible and have been recently tested.[1]

Spill Kit: Have a spill kit specifically for halogenated organic compounds readily available.
This should include an inert absorbent material.[8]

. Handling the Chemical:

Personal Protective Equipment: Don the appropriate PPE as outlined in the table above
before handling the chemical.

Avoid Contact: Avoid direct contact with skin, eyes, and clothing.[1] Do not inhale any dust,
fumes, gas, mist, vapors, or spray.[1]

Weighing and Transferring: If the compound is a powder, conduct these operations in a fume
hood to minimize dust inhalation.[1] For liquids, use appropriate glassware and transfer
techniques to avoid splashing.

Heating: If heating is required, use a well-controlled heating mantle or oil bath. Avoid open
flames.[3]

. In Case of Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove all contaminated clothing. Seek immediate medical attention.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Remove contact lenses if present and easy to do so. Seek immediate medical
attention from an ophthalmologist.[1]
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 Inhalation: Move the individual to fresh air and keep them at rest in a position comfortable for
breathing. Seek immediate medical attention.[1]

 Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[1]

Disposal Plan
1. Waste Collection:

o Collect all waste containing 1-Bromo-3-(bromomethyl)-2-chlorobenzene in a dedicated,
properly labeled, and sealed container for halogenated organic waste.

e Do not mix with other waste streams.
2. Disposal Procedure:
e Dispose of the chemical waste through a licensed hazardous waste disposal company.

+ A common method for disposal is to dissolve or mix the material with a combustible solvent
and burn it in a chemical incinerator equipped with an afterburner and scrubber.[1]

o All disposal activities must be in accordance with local, regional, national, and international
regulations.[1]

Experimental Workflow Diagram

The following diagram outlines the logical workflow for safely handling 1-Bromo-3-
(bromomethyl)-2-chlorobenzene.
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Preparation
- Verify Fume Hood Function
- Locate Safety Shower/Eyewash
- Prepare Spill Kit

:

Don PPE
- Lab Coat
- Goggles & Face Shield
- Chemical-Resistant Gloves

Chemical Handling
(Inside Fume Hood)
- Weighing/Transferring
- Performing Reaction

Decontamination
- Clean Glassware Exposure Event
- Wipe Down Work Area

Immediate Action

First Aid
- Skin/Eye Flushing
- Move to Fresh Air
- Seek Medical Attention

Waste Collection
- Segregate Halogenated Waste
- Label Container

Disposal
- Store in Satellite Accumulation Area
- Arrange for Professional Disposal

End of Procedure

Click to download full resolution via product page

Caption: Workflow for handling 1-Bromo-3-(bromomethyl)-2-chlorobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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